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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD). MMTD, identified by CAS
number 29490-19-5, is a heterocyclic organosulfur compound with significant applications in
the pharmaceutical and agricultural industries. This document details its structural
characteristics, including the critical thione-thiol tautomerism, key physicochemical properties,
and solubility in various organic solvents. Furthermore, it outlines detailed experimental
protocols for its synthesis and characterization, intended for researchers, scientists, and
professionals in drug development.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (also known as 5-Methyl-1,3,4-thiadiazole-2-thiol) is a
versatile chemical intermediate.[1] Its structure, featuring a thiadiazole ring substituted with
both a methyl and a mercapto group, imparts a unique combination of aromaticity and
nucleophilic reactivity.[2] This dual nature makes it a valuable building block in the synthesis of
a wide range of bioactive molecules, including cephalosporin antibiotics like Cefazolin, and as
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a potent nitrification inhibitor.[1][3] This guide serves as a centralized resource for its
fundamental properties and experimental methodologies.

Chemical Structure and Tautomerism

A crucial aspect of MMTD's chemistry is its existence in a tautomeric equilibrium between the
thione and thiol forms. Computational studies, along with experimental evidence from
vibrational spectroscopy and X-ray crystallography, have shown that the thione tautomer is the
most stable form in the gas phase, in solution (DMSO), and in the solid state.[4][5] This
equilibrium is fundamental to its reactivity and interactions.

Caption: Thione-thiol tautomerism of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Physical and Chemical Properties

The compound is typically a white to off-white or pale yellow crystalline powder with a faint,
sulfur-like odor.[1][2][3] It is stable under recommended storage conditions, sealed in a dry
environment at room temperature.[1][3]

Table 1: Physicochemical Properties of 2-Mercapto-5-

methyl-1,3 4-thiadiazole
Property Value Reference(s)
CAS Number 29490-19-5 [1][3]
Molecular Formula C3HaN2S2 [11[3]
Molecular Weight 132.21 g/mol [11[3][6]
Appearance White to off-white crystalline R

powder

Melting Point 185-188 °C [11[31[8]
Boiling Point (Predicted) 182.9 +23.0°C [1][3]
Density (Predicted) 1.4+0.1 g/cm3 [9]
pKa 6.49 + 0.40 [1][3]
Vapor Pressure 0.791 mmHg at 25°C [9]
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Solubility

MMTD is generally insoluble in water but shows solubility in various organic solvents.[2][9] A

systematic study determined its solid-liquid equilibrium solubilities in twelve different organic

monosolvents using a gravimetric method over a temperature range of 283.15 to 323.15 K.[10]

[11] The dissolution process was found to be endothermic, entropy-driven, and spontaneous.

[10][11]

Table 2: Solubility of 2-Mercapto-5-methyl-1,3,4-
thiadiazole in Organic Solvents

Solubility (General

Solvent Specific Data Reference(s)
Order)
Ethanol > Methanol > o
] Solubility increases
n-Propanol > i- ) )
Alcohols with temperature inall ~ [10][11]
Propanol > n-Butanol
] tested alcohols.
> j-Butanol
Methyl Acetate > Ethyl
Acetate > Propyl o
Solubility increases
Acetate > Butyl ] )
Esters with temperature inall ~ [10][11]

Acetate > Amyl
Acetate > Ethyl

tested esters.

Formate
Soluble at 10 mg/mL
Other Solvents Chloroform (clear to slightly hazy, [1112][3]
colorless solution).
2 g/100 mL (Note: this
Insoluble / Sparingly value from a single
Water _ [21[9]
Soluble source may require

verification).

Reactivity and Synthesis

MMTD is a key intermediate in organic synthesis. Its reactivity stems from the nucleophilic thiol

group and the heterocyclic ring structure.[2] It is commonly used in functionalization reactions
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to produce derivatives with applications in coordination chemistry and materials science.[12]
[13]

General Synthesis

The industrial-scale preparation of MMTD typically involves the cyclocondensation of
thiosemicarbazide with acetic acid or its derivatives, followed by cyclization, often facilitated by
reagents like phosphorus sulfides (P2Ss).[2] This process requires careful control of pH and
temperature to optimize the yield.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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